Cas no 2137803-70-2 (4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide)

4-Amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide is a heterocyclic compound featuring a pyrazole core functionalized with an amino group and a carboxamide moiety, further substituted with a but-3-en-1-yl side chain. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The presence of both amino and carboxamide groups enhances its reactivity, enabling further derivatization, while the terminal alkene offers opportunities for cross-coupling or polymerization reactions. Its well-defined molecular architecture makes it suitable for studies in medicinal chemistry, including the development of biologically active compounds. The compound is typically handled under controlled conditions due to its potential sensitivity.

4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide structure

2137803-70-2 structure

Product Name:4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide

CAS No:2137803-70-2

MF:C₈H₁₂N₄O

MW:180.207080841064

CID:5763537

PubChem ID:165784443

Update Time:2025-05-28

4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide
- 2137803-70-2
- EN300-1110806
- Inchi： 1S/C8H12N4O/c1-2-3-4-12-5-6(9)7(11-12)8(10)13/h2,5H,1,3-4,9H2,(H2,10,13)
- InChI Key： BNGSIGIYSUCEAD-UHFFFAOYSA-N
- SMILES： O=C(C1C(=CN(CCC=C)N=1)N)N

Computed Properties

Exact Mass: 180.10111102g/mol
Monoisotopic Mass: 180.10111102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 206
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 86.9Å²

4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide Pricemore >>

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Enamine	EN300-1110806-0.05g	4-amino-1-(but-3-en-1-yl)-1H-pyrazole-3-carboxamide	2137803-70-2	95%	0.05g	$768.0	2023-10-27
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